Cas no 108051-03-2 (1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole)

• Product Name: 1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole
• CAS No: 108051-03-2
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• MDL: MFCD06340121
• CID: 3590613
• PubChem ID: 3388177
• Update Time: 2025-05-21

1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-[(1-ethyl-2-pyrrolidinyl)methyl]-2,5-dimethyl-
• 1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole
• AKOS008961737
• 108051-03-2
• 1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethylpyrrole
• EN300-35661
• SCHEMBL9878537

• MDL： MFCD06340121
• Inchi： 1S/C13H22N2/c1-4-14-9-5-6-13(14)10-15-11(2)7-8-12(15)3/h7-8,13H,4-6,9-10H2,1-3H3
• InChI Key： DGLGETREWQMTCM-UHFFFAOYSA-N
• SMILES： N1(CC)CCCC1CN1C(C)=CC=C1C

Computed Properties

• Exact Mass: 206.178298710g/mol
• Monoisotopic Mass: 206.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 8.2Ų

1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole

Professional Introduction to 1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole (CAS No. 108051-03-2)

1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique pyrrole core structure and methyl substituents. This compound, identified by the CAS No. 108051-03-2, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a 1-ethylpyrrolidin-2-yl moiety, which contributes to its distinct chemical properties and reactivity.

The 1H-pyrrole ring system is a crucial feature of this molecule, providing a scaffold that is widely recognized for its role in various biological and pharmacological activities. Pyrroles are known for their ability to interact with biological targets, making them valuable in the design of therapeutic agents. The presence of dimethyl groups at the 2 and 5 positions further modifies the electronic and steric properties of the molecule, influencing its interactions with biological systems.

Recent advancements in the field of medicinal chemistry have highlighted the importance of pyrrole derivatives in the development of novel drugs. Studies have demonstrated that compounds containing the pyrrole moiety exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole makes it a promising candidate for further investigation in these areas.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the ethylpyrrolidinyl group and the dimethylpyrrole structure suggests that it may possess unique binding properties that could be exploited in the design of targeted therapies. Researchers have been particularly interested in exploring its interactions with enzymes and receptors involved in various disease pathways.

In vitro studies have begun to uncover the pharmacological profile of 1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes, which could be relevant for treating conditions such as inflammation and cancer. The compound's ability to modulate these enzymatic pathways makes it an attractive candidate for further biochemical investigation.

The synthesis of this compound involves complex organic transformations that highlight the expertise required in pharmaceutical chemistry. The preparation of the pyrrole derivatives requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the desired molecular framework, showcasing the intersection of organic chemistry and medicinal science.

As research continues to evolve, the applications of 1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole are likely to expand. The compound's structural features offer a rich ground for exploration, potentially leading to new therapeutic strategies. Collaborative efforts between chemists and biologists will be essential in unlocking its full pharmacological potential.

The growing interest in small molecule drugs underscores the importance of compounds like 1-[(1-ethylpyrrolidin-2-yl)methyl]-2,5-dimethyl-1H-pyrrole. These molecules serve as building blocks for more complex drug candidates, each contributing unique properties that can be optimized for specific therapeutic needs. The journey from a basic structure like this one to a market-ready drug involves extensive testing and refinement.

Future research directions may include exploring analogs of this compound to identify more potent or selective derivatives. By modifying key functional groups or introducing additional substituents, scientists can fine-tune the pharmacological properties of 1-(ethypyrrolidinylmethy)l)-dimethy)l)-pyrrole (CAS No. 10805) for improved efficacy and reduced side effects.

The integration of computational methods into drug discovery has also opened new avenues for studying compounds like this one. Molecular modeling techniques can predict how 1-(()methylene)-(dimethy)l)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()methylene)-()molecule interacts with biological targets, providing valuable insights before experimental validation.

In conclusion, 1-[(( )ethypyrrolidinylmethy)l]-((dimethy)l))-pyrrole (CAS No. 10805) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a compelling subject for further study. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.